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Compound of Interest

Compound Name: Tetracosane

Cat. No.: B166392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
tetracosane, a long-chain alkane with the chemical formula C24Hso. The information is
presented to be a valuable resource for researchers, scientists, and professionals in drug
development and related fields.

Core Physical and Chemical Properties

Tetracosane is a saturated hydrocarbon, meaning it consists entirely of hydrogen and carbon
atoms linked by single bonds.[1] At room temperature, it exists as a white, waxy solid.[2] Its
linear structure and nonpolar nature are key determinants of its physical and chemical
characteristics.

Physical Properties

The physical properties of tetracosane are summarized in the table below, providing a clear
reference for its behavior under various conditions.
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Property Value Units Conditions
Molecular Formula C24Hso0 - -
Molar Mass 338.664 g-mol—t -
Appearance Colourless, waxy - Standard
crystals
Melting Point 48 to 54 °C 1 atm
Boiling Point 3914 °C 1 atm
Density 0.7991 g/cm3 20 °C
Vapor Pressure 4.07 x 10-° mmHg 25°C
Flash Point >113 °C Closed cup
Refractive Index 1.4283 - 70 °C
Crystal Structure Orthorhombic - -

Data compiled from:[3][4][5]

Solubility

Tetracosane's nonpolar character dictates its solubility. It is insoluble in water but shows good

solubility in nonpolar organic solvents.

Solvent Solubility
Water Insoluble
Benzene Very soluble
Toluene Very soluble
Ether Very soluble
Alcohol Soluble
Chloroform Soluble (10%)
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Data compiled from:

Chemical Properties and Reactivity

Alkanes, including tetracosane, are known for their chemical inertness. This lack of reactivity is
due to the strength and nonpolar nature of the C-C and C-H single bonds. Tetracosane does
not participate in complex signaling pathways and is stable under normal conditions.

The primary reactions that alkanes undergo are typically under harsh conditions:

o Combustion: In the presence of excess oxygen and an ignition source, tetracosane will
undergo complete combustion to produce carbon dioxide and water.

e Halogenation: This reaction requires ultraviolet (UV) light and involves the substitution of
hydrogen atoms with halogen atoms (e.g., chlorine, bromine).

e Pyrolysis (Cracking): At high temperatures, the C-C bonds in long-chain alkanes like
tetracosane can break, forming smaller alkanes and alkenes.

Due to its inert nature, tetracosane is not involved in biological signaling pathways. Its primary
relevance in a biological context would be related to its physical properties, such as its potential
to be a component of lipid mixtures or its use as a non-reactive matrix.

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physical properties of solid organic compounds like tetracosane.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase. A sharp melting point range is indicative of a pure compound.

Methodology:

o Sample Preparation: A small amount of finely powdered tetracosane is packed into a
capillary tube, which is sealed at one end.
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e Apparatus Setup: The capillary tube is attached to a thermometer, and both are placed in a
heating bath (e.g., an oil bath or a melting point apparatus with a heated block).

e Heating: The sample is heated slowly and steadily.

o Observation: The temperature at which the first liquid appears (the beginning of melting) and
the temperature at which the entire solid has turned into a liquid (the end of melting) are
recorded. This range is the melting point.

Sample Preparation Measurement
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Workflow for Melting Point Determination.

Boiling Point Determination

Given tetracosane's high boiling point, specialized techniques are required for its
determination. A common method for high-boiling point liquids is distillation.

Methodology:

e Apparatus Setup: A distillation apparatus is assembled with the tetracosane sample in the
distilling flask.

» Heating: The sample is heated to its boiling point.

» Vaporization and Condensation: The vapor rises and is cooled by a condenser, returning to a
liquid state.

o Temperature Reading: The thermometer bulb is positioned in the vapor path to measure the
temperature at which the liquid and vapor are in equilibrium. This stable temperature is the
boiling point.
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Workflow for Boiling Point Determination.

Density Determination

The density of a solid can be determined by measuring its mass and volume. For an irregularly
shaped solid like crystalline tetracosane, the volume can be found using the liquid
displacement method.

Methodology:

e Mass Measurement: The mass of a sample of tetracosane is accurately measured using an
analytical balance.

» Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in
which tetracosane is insoluble (e.g., water). The initial volume is recorded. The weighed
tetracosane sample is then carefully added to the graduated cylinder, and the new volume
is recorded. The difference between the two volumes is the volume of the tetracosane
sample.

» Calculation: Density is calculated by dividing the mass of the sample by its volume.
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Workflow for Density Determination.

Solubility Determination

A gualitative assessment of solubility can be performed by observing the dissolution of a solute
in a solvent.

Methodology:
o Sample Preparation: A small, measured amount of tetracosane is placed in a test tube.
e Solvent Addition: A measured volume of the solvent is added to the test tube.

¢ Mixing: The mixture is agitated vigorously to promote dissolution.
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o Observation: The mixture is visually inspected to determine if the tetracosane has dissolved.
If it has, it is deemed soluble. If a significant amount of solid remains, it is considered
insoluble.

Observation
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Workflow for Qualitative Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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